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Compound of Interest

Compound Name: 8-Fluoro-3-iodoquinoline

Cat. No.: B1284323

Essential Safety and Handling Guide for 8-Fluoro-3-
ilodoquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 8-
Fluoro-3-iodoquinoline (CAS: 866782-59-4). Adherence to these procedures is essential for
ensuring laboratory safety and procedural accuracy.

Hazard Identification and Classification

8-Fluoro-3-iodoquinoline is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data sheets, the compound is classified as

follows:
Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation
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Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 8-Fluoro-3-

iodoquinoline to minimize exposure and ensure personal safety.

PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Face Shield

Must provide a full seal around
the eyes to protect from
splashes. A face shield offers

broader protection.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Thicker gloves
generally offer better
protection. Always use two
pairs of chemotherapy-grade

gloves.

Body Protection

Disposable Gown

Made of polyethylene-coated
polypropylene or other
resistant laminate materials.
Standard lab coats are not

sufficient.

Respiratory Protection

Air-purifying respirator

A NIOSH-approved full-face or
half-mask air-purifying
respirator is necessary,
especially when handling the
powder form or in case of

aerosol generation.

Foot Protection

Chemical-resistant boots

Steel-toed and shank boots to
protect from spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
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1. Preparation and Engineering Controls:
o Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[3]

e Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[4]

o Decontaminate the work surface before and after handling the compound.
2. Donning PPE:

» Follow the correct sequence for putting on PPE: gown, inner gloves, respiratory protection,
eye/face protection, and then outer gloves.

3. Handling the Compound:

+ When handling the solid (powder) form, be extremely careful to avoid generating dust.[5][6]
e Use non-sparking tools to prevent ignition sources.[2]

e Do not eat, drink, or smoke in the handling area.[1][2]

» Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated
area.[2][5]

4. Decontamination and Doffing PPE:
» Wipe down all equipment and surfaces with an appropriate deactivating agent.

 Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The
outer gloves should be removed first.

Emergency Procedures
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Incident

Immediate Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in a sealed
container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan

All waste containing 8-Fluoro-3-iodoquinoline, including contaminated PPE and absorbent

materials, must be treated as hazardous waste.

» Containerization: Collect all waste in a clearly labeled, sealed, and chemically resistant

container.

e Labeling: The label must include "Hazardous Waste," the full chemical name "8-Fluoro-3-

iodoquinoline," and the associated hazards (e.g., Toxic, Irritant).
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» Disposal: Dispose of the waste through your institution's designated hazardous waste
disposal program, following all local, state, and federal regulations.[1][2][5] Do not dispose of
it down the drain or in regular trash.

Workflow for Handling 8-Fluoro-3-iodoquinoline
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Figure 1: Safe Handling and Disposal Workflow for 8-Fluoro-3-iodoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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